Cas no 364046-20-8 (TERT-BUTYL 3-ISOCYANOPROPIONATE)
TERT-BUTYL 3-ISOCYANOPROPIONATE Chemical and Physical Properties
Names and Identifiers
-
- TERT-BUTYL 3-ISOCYANOPROPIONATE
- tert-butyl 3-isocyanopropanoate
- A-Alanine tert-butyl ester isocyanide
- 364046-20-8
- SCHEMBL5017570
- t-butyl-3-isocyanopropanoate
- EN300-6512539
- DTXSID70377736
- DTXCID30328764
-
- Inchi: 1S/C8H13NO2/c1-8(2,3)11-7(10)5-6-9-4/h5-6H2,1-3H3
- InChI Key: KGVVZBHXRXWANI-UHFFFAOYSA-N
- SMILES: O(C(CC[N+]#[C-])=O)C(C)(C)C
Computed Properties
- Exact Mass: 155.09500
- Monoisotopic Mass: 155.094628657g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 4
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 30.7Ų
Experimental Properties
- PSA: 26.30000
- LogP: 0.86820
TERT-BUTYL 3-ISOCYANOPROPIONATE Security Information
- WGK Germany:3
- Hazard Category Code: 20/21/22-36/37/38-42
- Safety Instruction: 26-36/37/39
-
Hazardous Material Identification:
TERT-BUTYL 3-ISOCYANOPROPIONATE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHENG KE LU SI SHENG WU JI SHU | sc-255635-250 mg |
tert-Butyl 3-isocyanopropionate, |
364046-20-8 | 250MG |
¥1,143.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-255635-250mg |
tert-Butyl 3-isocyanopropionate, |
364046-20-8 | 250mg |
¥1143.00 | 2023-09-05 | ||
| Enamine | EN300-6512539-0.05g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 0.05g |
$624.0 | 2025-03-14 | |
| Enamine | EN300-6512539-0.1g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 0.1g |
$653.0 | 2025-03-14 | |
| Enamine | EN300-6512539-0.25g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 0.25g |
$683.0 | 2025-03-14 | |
| Enamine | EN300-6512539-0.5g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 0.5g |
$713.0 | 2025-03-14 | |
| Enamine | EN300-6512539-1.0g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 1.0g |
$743.0 | 2025-03-14 | |
| Enamine | EN300-6512539-2.5g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 2.5g |
$1454.0 | 2025-03-14 | |
| Enamine | EN300-6512539-5.0g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 5.0g |
$2152.0 | 2025-03-14 | |
| Enamine | EN300-6512539-10.0g |
tert-butyl 3-isocyanopropanoate |
364046-20-8 | 95.0% | 10.0g |
$3191.0 | 2025-03-14 |
TERT-BUTYL 3-ISOCYANOPROPIONATE Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on TERT-BUTYL 3-ISOCYANOPROPIONATE
Research Briefing on TERT-BUTYL 3-ISOCYANOPROPIONATE (CAS: 364046-20-8) in Chemical Biology and Pharmaceutical Applications
TERT-BUTYL 3-ISOCYANOPROPIONATE (CAS: 364046-20-8) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This compound, characterized by its isocyanate functional group protected by a tert-butyl ester, serves as a critical building block in the synthesis of bioactive molecules, including peptidomimetics and small-molecule inhibitors. Recent studies have highlighted its utility in drug discovery, particularly in the development of covalent inhibitors targeting enzymes such as proteases and kinases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the application of TERT-BUTYL 3-ISOCYANOPROPIONATE in the synthesis of irreversible inhibitors for SARS-CoV-2 main protease (Mpro). The compound's reactive isocyanate group enabled efficient covalent modification of the catalytic cysteine residue, leading to potent antiviral activity. The study underscored the importance of this intermediate in accelerating the discovery of covalent drugs for emerging viral threats.
Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where TERT-BUTYL 3-ISOCYANOPROPIONATE was employed to develop novel urea-based scaffolds for kinase inhibition. The tert-butyl protection group was found to enhance the stability of the intermediate during synthesis, while the isocyanate moiety facilitated selective reactions with amino groups in target proteins. This approach has opened new avenues for designing selective kinase inhibitors with improved pharmacokinetic properties.
Beyond drug discovery, TERT-BUTYL 3-ISOCYANOPROPIONATE has also found applications in chemical biology for protein labeling and bioconjugation. A 2022 Nature Chemical Biology study utilized this compound to develop a chemoselective labeling strategy for lysine residues in live cells. The method enabled real-time tracking of protein dynamics, providing insights into cellular processes such as signal transduction and protein degradation.
Despite its utility, challenges remain in the large-scale production and handling of TERT-BUTYL 3-ISOCYANOPROPIONATE due to the reactivity of the isocyanate group. Recent innovations in flow chemistry and microreactor technology have addressed some of these limitations, enabling safer and more efficient synthesis of this valuable intermediate. These technological advancements are expected to further expand its applications in pharmaceutical research and development.
In conclusion, TERT-BUTYL 3-ISOCYANOPROPIONATE (CAS: 364046-20-8) continues to play a pivotal role in modern chemical biology and drug discovery. Its unique reactivity profile and versatility make it an indispensable tool for researchers developing next-generation therapeutics and chemical probes. Ongoing research is likely to uncover additional applications for this compound, particularly in targeted covalent drug design and chemical biology tools development.
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